Cas no 372144-08-6 (3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid)

• Product Name: 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid
• CAS No: 372144-08-6
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD03425246
• CID: 1029728
• PubChem ID: 24729671
• Update Time: 2025-05-25

3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(1-(tert-butoxycarbonyl)piperidin-3-yl)propanoic acid
• 3-AMINO-3-[1-(TERT-BUTOXY CARBONYL)PIPERIDIN-3-YL] PROPANOIC ACID
• 3-amino-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]propanoic acid
• 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid
• 3-Amino-3-[1-(tert-butoxycarbonyl)piperidin-3-yl] propanoic acid
• 3-Amino-3-(1-(tert-butoxycarbonyl)piperidin-3-yl)propanoicacid
• BS-49834
• EN300-1881069
• 3-Amino-3-[1-(tert-butoxycarbonyl)piperidin-3-yl]propanoic acid
• CS-0272839
• 3-(1-AMINO-2-CARBOXY-ETHYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB14616
• DTXSID10646958
• MFCD03425246
• 372144-08-6
• 3-amino-3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}propanoic acid

• MDL： MFCD03425246
• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-6-4-5-9(8-15)10(14)7-11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
• InChI Key： YMYPBFLZRYXYQL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(CC(=O)O)N)C1)=O

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-{1-(tert-butoxy)carbonylpiperidin-3-yl}propanoic acid

Introduction to 3-Amino-3-{1-(tert-Butoxy)Carbonylpiperidin-3-Yl}Propanoic Acid (CAS No. 372144-08-6)

3-Amino-3-{1-(tert-Butoxy)Carbonylpiperidin-3-Yl}Propanoic Acid, also known by its CAS number 372144-08-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and an amino-propanoic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine during the synthesis process. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this molecule, which is essential for its biological activity.

Research into the biological properties of 3-Amino-3-{1-(tert-Butoxy)Carbonylpiperidin-3-Yl}Propanoic Acid has revealed its potential as a building block for bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors, making them valuable leads in drug discovery programs. The amino-propanoic acid moiety is particularly noteworthy, as it can serve as a scaffold for attaching other bioactive groups or for further functionalization.

In terms of applications, this compound has been explored in the development of peptide-based drugs and as an intermediate in the synthesis of complex molecules. Its ability to form stable amide bonds with other amino acids or peptide chains makes it an attractive candidate for constructing larger bioactive structures. Recent research has also highlighted its potential in the field of medicinal chemistry, where it has been used to design molecules with improved pharmacokinetic profiles.

The structural versatility of 3-Amino-3-{1-(tert-Butoxy)Carbonylpiperidin-3-Yl}Propanoic Acid has led to its use in various chemical transformations. For example, the Boc group can be selectively removed under acidic conditions, allowing for precise control over the exposure of reactive sites during synthesis. This property is particularly useful in multi-component reactions and in the construction of libraries of related compounds for high-throughput screening.

From an environmental perspective, the synthesis and handling of this compound are designed to minimize ecological impact. Modern green chemistry practices have been applied to optimize reaction conditions, reduce waste generation, and improve overall sustainability. These efforts align with current trends toward more environmentally friendly chemical processes.

In conclusion, 3-Amino-3-{1-(tert-Butoxy)Carbonylpiperidin-3-Yl}Propanoic Acid (CAS No. 372144-08-6) stands out as a valuable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it a versatile building block for constructing bioactive molecules, while advancements in synthetic methodology continue to enhance its utility in research and development.